Cas no 2171793-22-7 (2-Amino-3-(4-methylidenecyclohexyl)propanamide)

• Product Name: 2-Amino-3-(4-methylidenecyclohexyl)propanamide
• CAS No: 2171793-22-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5777404
• PubChem ID: 165959440
• Update Time: 2025-06-11

2-Amino-3-(4-methylidenecyclohexyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-methylidenecyclohexyl)propanamide
• 2171793-22-7
• EN300-1298666
• 2-Amino-3-(4-methylidenecyclohexyl)propanamide

• Inchi： 1S/C10H18N2O/c1-7-2-4-8(5-3-7)6-9(11)10(12)13/h8-9H,1-6,11H2,(H2,12,13)
• InChI Key： AEALOIJYJXZHFP-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CCC(=C)CC1)N)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-Amino-3-(4-methylidenecyclohexyl)propanamide

2-Amino-3-(4-methylidenecyclohexyl)propanamide (CAS No. 2171793-22-7): A Comprehensive Overview

2-Amino-3-(4-methylidenecyclohexyl)propanamide (CAS No. 2171793-22-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting neurological and cardiovascular disorders.

The molecular structure of 2-Amino-3-(4-methylidenecyclohexyl)propanamide is composed of an amino group, a cyclohexyl ring with a methylidene substituent, and an amide functional group. These structural elements contribute to its distinct chemical properties and biological activities. Recent studies have highlighted the importance of such compounds in modulating specific biological pathways, making them valuable candidates for further investigation.

In the context of medicinal chemistry, 2-Amino-3-(4-methylidenecyclohexyl)propanamide has been studied for its potential as a lead compound in drug discovery. Its ability to interact with specific receptors and enzymes has been explored through various in vitro and in vivo assays. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent binding affinity to G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

The pharmacological profile of 2-Amino-3-(4-methylidenecyclohexyl)propanamide has also been evaluated in preclinical models. Research conducted by a team at the University of California, San Francisco, showed that this compound effectively reduces inflammation and oxidative stress in animal models of neurodegenerative diseases. These findings suggest that 2-Amino-3-(4-methylidenecyclohexyl)propanamide may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its neurological applications, 2-Amino-3-(4-methylidenecyclohexyl)propanamide has also shown promise in cardiovascular research. A study published in the European Journal of Pharmacology reported that this compound can inhibit platelet aggregation and reduce blood pressure in hypertensive rats. These effects are attributed to its ability to modulate calcium channels and other signaling pathways involved in vascular function.

The synthesis of 2-Amino-3-(4-methylidenecyclohexyl)propanamide involves several steps, including the formation of the cyclohexyl ring with a methylidene substituent and the subsequent attachment of the amino and amide groups. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on environmentally friendly processes to minimize waste and reduce costs.

In terms of safety and toxicity, preliminary studies have indicated that 2-Amino-3-(4-methylidenecyclohexyl)propanamide is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in human subjects.

The future prospects for 2-Amino-3-(4-methylidenecyclohexyl)propanamide are promising. As more data becomes available from ongoing studies, it is likely that this compound will play a significant role in the development of new therapeutic strategies for a range of diseases. Researchers are also exploring the possibility of combining this compound with other drugs to enhance its therapeutic effects and broaden its application spectrum.

In conclusion, 2-Amino-3-(4-methylidenecyclohexyl)propanamide (CAS No. 2171793-22-7) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As scientists continue to unravel its mechanisms of action and potential applications, this compound may pave the way for innovative treatments that improve patient outcomes and enhance quality of life.